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Cat. No.: B13389577 Get Quote

An In-depth Technical Guide to
Dihydrooxoepistephamiersine
For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrooxoepistephamiersine is a naturally occurring alkaloid isolated from Stephania

japonica, a plant with a history of use in traditional medicine for treating a variety of ailments,

including inflammation, pain, and fever.[1] This technical guide provides a comprehensive

overview of the available information on Dihydrooxoepistephamiersine, including its chemical

properties and the broader pharmacological context of its source and compound class. Due to

the limited specific research on Dihydrooxoepistephamiersine itself, this document also

explores the activities of related hasubanan alkaloids from Stephania japonica to infer potential

areas of scientific interest and guide future research.

Chemical Properties
The fundamental chemical identifiers for Dihydrooxoepistephamiersine are summarized in

the table below. This data is essential for the procurement, characterization, and regulatory

documentation of the compound.
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Property Value Reference

CAS Number 51804-69-4 [2]

Molecular Formula C₂₁H₂₇NO₅ [2]

Pharmacological Context and Potential Biological
Activity
Direct experimental studies on the biological activity and mechanism of action of

Dihydrooxoepistephamiersine are not extensively available in current scientific literature.

However, significant insights can be drawn from the pharmacological profile of its source plant,

Stephania japonica, and the broader class of hasubanan alkaloids to which it belongs.

Stephania japonicaand Hasubanan Alkaloids

Stephania japonica is rich in various phytochemicals, with hasubanan alkaloids being major

constituents.[3] Extracts from this plant have demonstrated a range of pharmacological effects,

including:

Anti-inflammatory and Analgesic Effects: The plant has been traditionally used for

inflammation and pain.[1] Studies have shown that alkaloids from Stephania species can

inhibit inflammatory mediators.[4]

Neuroprotective Activity: The total alkaloid fraction from S. japonica has shown potent

protective effects against brain injury in animal models.[5] This is linked to anti-

neuroinflammatory activities.[5] Hasubanan alkaloids from the plant are considered a

promising source for discovering novel therapeutic agents for neuroinflammation-related

diseases.[5]

Antioxidant Properties: Methanolic extracts of the plant have exhibited significant antioxidant

activity.[6]

Given that Dihydrooxoepistephamiersine is a hasubanan alkaloid, it is plausible that it

contributes to the observed anti-inflammatory and neuroprotective effects of Stephania

japonica extracts.
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Hypothesized Signaling Pathway
Based on the known anti-inflammatory properties of related alkaloids from Stephania species,

a potential mechanism of action could involve the modulation of key inflammatory signaling

pathways. The diagram below illustrates a hypothetical pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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